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For Researchers, Scientists, and Drug Development Professionals

Introduction: The Profile of a Versatile Reagent

Ethoxycarbonyl isocyanate (CAS No. 19617-43-7) is a bifunctional organic compound
featuring both an ester and a highly reactive isocyanate group.[1][2] Its chemical structure, with
the molecular formula C4aHsNOs, makes it a valuable reagent in organic synthesis.[1][2][3] The
isocyanate moiety serves as a potent electrophile, readily reacting with nucleophiles such as
alcohols, amines, and even water. This reactivity is harnessed by medicinal chemists and
materials scientists to introduce the ethoxycarbonyl group into molecules, facilitating the
synthesis of a wide array of compounds, including carbamates, ureas, and other derivatives
crucial for drug discovery and polymer chemistry. Understanding its core physical properties is
not merely an academic exercise; it is fundamental to its safe handling, storage, and effective
application in experimental design. This guide provides an in-depth analysis of its boiling point
and density, grounded in established data and practical laboratory considerations.

Core Physical Characteristics: A Quantitative
Overview

The utility of any chemical reagent is intrinsically linked to its physical state and properties
under typical laboratory conditions. Ethoxycarbonyl isocyanate is a clear, colorless liquid at
room temperature.[1][4] A summary of its key physical data is presented below for quick
reference.
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Property Value Conditions Source(s)
Boiling Point 25°C at 10 mmHg [1112114]
Density 1.115 g/mL at 25 °C [1112]14]
Molecular Weight 115.09 g/mol [1112][3]

Molecular Formula CaHsNOs [11121[3]

Refractive Index n20/D 1.408 [1][4]

In-Depth Analysis of Physical Properties
Boiling Point and Thermal Stability

The reported boiling point of Ethoxycarbonyl isocyanate is 25 °C at a reduced pressure of 10
mmHg.[1][2][4] This specific data point is critically important for two primary reasons:

 Purification Strategy: Reporting a boiling point under vacuum is a standard convention for
compounds that are either thermally sensitive or have a high boiling point at atmospheric
pressure. The isocyanate group is known for its reactivity and potential to undergo self-
polymerization or decomposition at elevated temperatures. Distillation at reduced pressure
allows for the purification of the compound at a much lower temperature, thereby mitigating
the risk of thermal degradation and preserving the integrity of the reagent. The choice of 10
mmHg is a practical vacuum level achievable by standard laboratory rotary vane pumps.

» Implication of Thermal Lability: The necessity for vacuum distillation strongly suggests that
heating Ethoxycarbonyl isocyanate to its boiling point at atmospheric pressure (760
mmHg) would likely result in decomposition. Researchers must, therefore, avoid atmospheric
distillation. When removing solvents from reaction mixtures containing this reagent,
techniques like rotary evaporation at controlled, low temperatures are mandated.

Density and Its Practical Relevance

The density of Ethoxycarbonyl isocyanate is documented as 1.115 g/mL at 25 °C.[1][2][4]
This value, being greater than that of water, indicates that in an immiscible biphasic system
with water, it would form the lower layer. The specification of the measurement temperature (25
°C) is crucial, as density is inversely proportional to temperature; as temperature increases,
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liquids typically expand, leading to a decrease in density. For drug development professionals
and process chemists, accurate density is essential for:

» Mass-Volume Conversions: Precisely calculating the molar quantities required for a reaction
when the reagent is measured by volume.

» Process Engineering: Designing reactors and fluid handling systems, where density affects
flow rates, mixing, and layer separation during workup procedures.

Structural Basis of Physical Properties

The physical properties of Ethoxycarbonyl isocyanate are a direct consequence of its
molecular structure. The presence of polar carbonyl (C=0) and ether (C-O-C) functionalities,
along with the highly polar isocyanate (-N=C=0) group, induces significant dipole-dipole
interactions between molecules. These intermolecular forces are stronger than the van der
Waals forces in nonpolar molecules of similar size, leading to a relatively high boiling point that
necessitates vacuum distillation for purification.

Caption: Correlation of functional groups to physical properties.

Methodologies for Physical Property Determination

To ensure data integrity and reproducibility, the determination of physical properties must follow
standardized, validated protocols.

Protocol: Determination of Boiling Point under Reduced
Pressure

This protocol describes a standard laboratory method for determining the boiling point of a
thermally sensitive liquid like Ethoxycarbonyl isocyanate.

Objective: To measure the boiling point at a stable, reduced pressure.
Apparatus:
e Round-bottom flask

» Short-path distillation head with a condenser and collection flask
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Digital thermometer with an adapter

Vacuum pump and tubing

Manometer (digital or mercury)

Heating mantle with a stirrer
Procedure:

o Assembly: Assemble the short-path distillation apparatus. Ensure all glass joints are properly
sealed with vacuum grease.

o Sample Charging: Charge the round-bottom flask with the sample and a magnetic stir bar.
Do not fill the flask more than two-thirds full.

e Vacuum Application: Connect the apparatus to the vacuum pump via a trap. Slowly and
carefully apply the vacuum, monitoring the pressure with the manometer until the target
pressure (e.g., 10 mmHg) is reached and stable.

e Heating: Begin stirring and gently heat the sample using the heating mantle.

o Observation: Observe the temperature at which the liquid boils and a steady condensation-
distillation rate is achieved. Record the temperature from the thermometer placed at the
vapor path. This temperature is the boiling point at the recorded pressure.

o Shutdown: Once the measurement is complete, remove the heating mantle and allow the
system to cool before slowly releasing the vacuum.

Assemble Short-Path Charge Sample Apply & Stabilize Gentle Heating Record Temperature Cool & Release
Distillation Apparatus into Flask Vacuum (10 mmHg) with Stirring at Steady Distillation Vacuum

Click to download full resolution via product page

Caption: Workflow for vacuum boiling point determination.

Protocol: Measurement of Liquid Density
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This protocol outlines the use of a pycnometer, a highly accurate method for determining the

density of a liquid.

Objective: To accurately measure the mass of a known volume of the liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)
Analytical balance (accurate to £0.0001 g)
Constant temperature water bath (set to 25.0 °C)

Thermometer

Procedure:

Calibration: Thoroughly clean and dry the pycnometer. Weigh it empty on the analytical
balance (ma1).

Filling with Water: Fill the pycnometer with deionized water and place it in the constant
temperature bath at 25.0 °C until it reaches thermal equilibrium. Ensure the capillary in the
stopper is filled.

Weighing with Water: Remove the pycnometer from the bath, carefully dry the outside, and
weigh it (m2). The density of water at 25.0 °C is a known standard (approx. 0.99704 g/mL).
The volume of the pycnometer (V) can be calculated: V = (m2 - m1) / p_water.

Sample Measurement: Empty and dry the pycnometer. Fill it with Ethoxycarbonyl
isocyanate.

Thermal Equilibration: Place the filled pycnometer in the 25.0 °C water bath to allow it to
reach thermal equilibrium.

Weighing with Sample: Remove the pycnometer, dry the exterior, and weigh it (ms).

Calculation: The density of the sample (p_sample) is calculated as: p_sample = (ms - m1) / V.
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Conclusion and Handling Recommendations

The physical properties of Ethoxycarbonyl isocyanate—specifically its boiling point of 25 °C
at 10 mmHg and density of 1.115 g/mL at 25 °C—are defining characteristics that dictate its
proper handling, purification, and use in synthesis.[1][2][4] The need for vacuum distillation
highlights its thermal sensitivity, mandating careful temperature control during reactions and
solvent removal. Its density is a key parameter for accurate reagent measurement and process
scale-up. Adherence to established protocols for its handling and characterization is paramount
for achieving safe, reproducible, and successful scientific outcomes. Given its hazardous
nature as a flammable, harmful, and irritating substance, appropriate personal protective
equipment should always be used, and it should be stored in a cool, designated area.[1][2]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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